2-Chloro-3-hydroxymupirocin
Description
The compound 2-Chloro-3-hydroxymupirocin is a halogenated derivative of the antibiotic mupirocin, a naturally occurring pseudomonic acid produced by Pseudomonas fluorescens. Mupirocin itself (CAS 12650-69-0 ) is a topical antibiotic targeting bacterial isoleucyl-tRNA synthetase, and modifications like chlorination could influence its binding affinity, solubility, or stability .
Properties
Molecular Formula |
C₂₆H₄₅ClO₉ |
|---|---|
Molecular Weight |
537.08 |
Synonyms |
9-(((E)-4-((2S,3R,4R,5S)-5-((2R,3S,4S,5S)-2-Chloro-3,5-dihydroxy-4-methylhexyl)-3,4-dihydroxytetrahydro-2H-pyran-2-yl)-3-methylbut-2-enoyl)oxy)nonanoic Acid; Mupirocin Impurity G |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Analogues
The following table compares 2-Chloro-3-hydroxymupirocin (inferred properties) with structurally or functionally related compounds derived from the evidence:
Pharmacokinetic and Antimicrobial Comparisons
Antibacterial Spectrum: Mupirocin primarily inhibits Staphylococcus aureus and Streptococcus pyogenes. Mupirocin Calcium Dihydrate retains the parent compound’s spectrum but with improved formulation stability .
Stability :
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